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Compound of Interest

Compound Name: Allyltriphenyltin

Cat. No.: B1265375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of allyltriphenyltin in

radical-mediated reactions, a powerful tool in modern organic synthesis. The protocols detailed

below offer guidance for the practical application of these reactions in the construction of

complex molecular architectures, with relevance to natural product synthesis and drug

discovery.

Introduction to Radical-Mediated Allylation with
Allyltriphenyltin
Allyltriphenyltin serves as an efficient allyl group donor in radical chain reactions. The

process is typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), which

generates a tributyltin radical from a tin hydride reagent. This tin radical can then abstract a

halogen atom from an alkyl halide, producing an alkyl radical. This alkyl radical subsequently

adds to the double bond of allyltriphenyltin, leading to the transfer of the allyl group and the

regeneration of the triphenyltin radical, which continues the chain reaction. These reactions are

valued for their mild conditions and tolerance of a wide range of functional groups.

A general workflow for these reactions is depicted below.
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Reaction Setup
Reaction Execution Workup and Purification

Substrate (e.g., Alkyl Halide)
Allyltriphenyltin

Radical Initiator (e.g., AIBN)
Solvent (e.g., Benzene, Toluene)

Degas solvent
Maintain under N2 or Ar

Heat to reflux
(typically 80-110 °C)

Initiate Reaction Monitor by TLC or GC-MS Cool to RT
Remove Solvent

Reaction Complete Column Chromatography ProductIsolate

Initiator (AIBN)

Bu3Sn•

Initiation

Bu3SnH

R•

Halogen Abstraction

R-X

Bu3SnH

Bu3SnX

Termination (example)

R-X (Alkyl Halide)

R-CH2-CH(•)-CH2-SnPh3

Addition

AllylSnPh3

R-R

Termination (example)

H2C=CH-CH2-SnPh3

R-CH2-CH=CH2
β-fragmentation

Ph3Sn•

Ph3Sn•

Propagation

Bu3SnH

Ph3SnH

Ph3Sn-X
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Initiation Propagation Termination

Radical Precursor
(e.g., Alkynyl Iodide)

Radical Generation
(AIBN, Bu3SnH)

Intramolecular
Cyclization

Allyl Group Transfer
(Allyltriphenyltin) Allylated Cyclic Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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